Cas no 75844-28-9 (5-methyl-1H-indazol-6-amine)

5-methyl-1H-indazol-6-amine structure
5-methyl-1H-indazol-6-amine structure
Product Name:5-methyl-1H-indazol-6-amine
CAS No:75844-28-9
MF:C8H9N3
MW:147.177160978317
MDL:MFCD09880182
CID:560491
PubChem ID:12637841
Update Time:2025-04-19

5-methyl-1H-indazol-6-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazol-6-amine,5-methyl-
    • 5-methyl-1H-Indazol-6-amine
    • 6-Amino-5-methyl 1H-indazole
    • 5-Methyl-6-amino-1H-indazole
    • 6-Amino-5-methylindazole
    • Indazole,6-amino-5-methyl- (2CI)
    • MB08138
    • Z1065885440
    • BS-13537
    • FT-0717277
    • AMY32131
    • WFMLWPRGJHUSEX-UHFFFAOYSA-N
    • AKOS006238816
    • 75844-28-9
    • 5-methyl-6-aminoindazol
    • AC-25281
    • 6-Amino-5-methyl-1H-indazole
    • D82683
    • CS-0131004
    • 5-methyl-1H-indazol-6-ylamine
    • SCHEMBL2579706
    • MFCD09880182
    • EN300-67091
    • DB-075026
    • 5-methyl-1H-indazol-6-amine
    • MDL: MFCD09880182
    • Inchi: 1S/C8H9N3/c1-5-2-6-4-10-11-8(6)3-7(5)9/h2-4H,9H2,1H3,(H,10,11)
    • InChI Key: WFMLWPRGJHUSEX-UHFFFAOYSA-N
    • SMILES: N1C2C=C(C(C)=CC=2C=N1)N

Computed Properties

  • Exact Mass: 147.07977
  • Monoisotopic Mass: 147.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • Density: 1.295
  • Melting Point: 241-242 ºC
  • Boiling Point: 353.8±22.0 °C at 760 mmHg
  • Flash Point: 194.9±9.5 °C
  • PSA: 54.7
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-methyl-1H-indazol-6-amine Security Information

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